3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2

• IUPAC Name: 1-(4-methylphenyl)-3-phenacylsulfanylpyrazin-2-one
• InChI: InChI=1S/C19H16N2O2S/c1-14-7-9-16(10-8-14)21-12-11-20-18(19(21)23)24-13-17(22)15-5-3-2-4-6-15/h2-12H,13H2,1H3
• InChI Key: JNPRADYEYAJGNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)C3=CC=CC=C3
• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol

Description

3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2, also known as PTUP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). In addition, 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 has been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 in lab experiments is its relatively low toxicity. It has been shown to have low acute toxicity in animal studies. Another advantage is its versatility, as it can be used in a wide range of applications. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a pesticidal agent in agriculture. Additionally, the development of new synthesis methods for 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 could lead to improved yields and lower costs. Finally, further studies are needed to fully understand the mechanism of action of 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 and its potential applications in various fields.
Conclusion:
In conclusion, 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 and its applications in various fields.

Synthesis Methods

The synthesis of 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 involves the reaction of 2-acetylthiophene with p-tolylhydrazine in the presence of a catalyst such as acetic acid. The resulting product is then treated with phenylacetic acid to yield 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2. This method has been successfully used to produce 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 in both small and large quantities.

Scientific Research Applications

3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 has been shown to have pesticidal properties, making it a potential alternative to traditional pesticides. In material science, 3-((2-Oxo-2-phenylethyl)thio)-1-(p-tolyl)pyrazin-2 has been studied for its potential use in the development of organic electronics.